Methyl 2-amino-4-(3-methoxyphenyl)pyrimidine-5-carboxylate

• IUPAC Name: methyl 2-amino-4-(3-methoxyphenyl)pyrimidine-5-carboxylate
• InChI: InChI=1S/C13H13N3O3/c1-18-9-5-3-4-8(6-9)11-10(12(17)19-2)7-15-13(14)16-11/h3-7H,1-2H3,(H2,14,15,16)
• InChI Key: RUYXIJYLNGGLPK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NC(=NC=C2C(=O)OC)N
• Molecular Formula: C13H13N3O3
• DSSTOX Substance ID: DTXSID60674842
• Molecular Weight: 259.26 g/mol
• CAS No.: 1187385-80-3

Description

“Methyl 2-amino-4-(3-methoxyphenyl)pyrimidine-5-carboxylate” is a chemical compound with the CAS Number: 1187385-80-3. It has a molecular weight of 259.26. The IUPAC name for this compound is methyl 2-amino-4-(3-methoxyphenyl)-5-pyrimidinecarboxylate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C13H13N3O3/c1-18-9-5-3-4-8(6-9)11-10(12(17)19-2)7-15-13(14)16-11/h3-7H,1-2H3,(H2,14,15,16).

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, related compounds have been studied. For instance, triazole-pyrimidine hybrid compounds have shown promising neuroprotective and anti-inflammatory properties.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives : Methyl 2-amino-4-(3-methoxyphenyl)pyrimidine-5-carboxylate derivatives are used in the synthesis of 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their pyrazolo[1,5-a]pyrimidine derivatives. These compounds are characterized by elemental analysis and spectral data (IR, MS, 1H-NMR, and 13C-NMR) (Hassan, Hafez, & Osman, 2014).
• Isostructural and Crystallographic Studies : Studies on isostructural pyrimidine derivatives, including 2-amino-4-chloro-5-formyl-6-[(2-methoxyphenyl)methylamino]pyrimidine, have been conducted. This research emphasizes the polarization of electronic structures and hydrogen bonding patterns in these compounds (Trilleras, Quiroga, Cobo, & Glidewell, 2009).

Biological Activities

• Antifungal Activity : Some pyrido[2,3-d]pyrimidine derivatives synthesized from this compound show significant antifungal activities. These compounds are characterized by elemental and spectral data (Hanafy, 2011).
• Antiviral Activity : Compounds such as methyl 4-amino-1-[(2-hydroxyethoxy)methyl]pyrazolo[3,4-d]pyrimidine-3-carboxamide, derived from related pyrimidine structures, have been studied for their antiviral activity against viruses like human cytomegalovirus and herpes simplex virus type 1 (Saxena, Coleman, Drach, & Townsend, 1990).

Synthesis of Complex Compounds

• Synthesis of Thiazolopyrimidine Derivatives : Methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate, a related compound, is used in synthesizing complex compounds like (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates (Žugelj, Albreht, Uršič, Svete, & Stanovnik, 2009).

Pharmacological Properties

• Analgesic Properties : Research on the modification of the pyridine moiety in pyrido[1,2-a]pyrimidine derivatives, related to this compound, shows potential in enhancing analgesic properties (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

Future Directions

The compound and its related compounds could potentially be developed as neuroprotective and anti-neuroinflammatory agents. This suggests a promising future direction in the field of neurodegenerative diseases treatment.